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Compound of Interest

Compound Name: Benzoylcholine chloride

Cat. No.: B1359953

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Benzoylcholine chloride (CAS Number: 2964-09-2). The following sections detail the
hazardous properties, necessary precautions, and emergency procedures for the safe use of
this compound in a laboratory setting.

Hazard Identification and Classification

Benzoylcholine chloride is classified as a hazardous substance.[1] It is harmful if swallowed,
in contact with skin, or if inhaled.[1] As a neurotoxin, it can cause somnolence, convulsions,
and respiratory depression.[2]

GHS Hazard Classification:

o Acute Toxicity, Oral: Category 4[1]

o Acute Toxicity, Dermal: Category 4[1]

» Acute Toxicity, Inhalation: Category 4[1]
Signal Word: Warning

Hazard Statements:
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e H302: Harmful if swallowed[1]
e H312: Harmful in contact with skin[1]
e H332: Harmful if inhaled[1]

Toxicological Data

Comprehensive toxicological data for Benzoylcholine chloride is not widely available in public
databases. The primary available quantitative measure is:

Route Species Value Reference

Intraperitoneal Mouse LD50: 49 mg/kg [2]

Further research is recommended to ascertain specific LD50 and LC50 values for oral, dermal,
and inhalation routes in other species.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is mandatory when handling Benzoylcholine chloride to
minimize exposure risk.

Engineering Controls:

e Work should be conducted in a well-ventilated laboratory.

» A certified chemical fume hood is required for all procedures that may generate dust or
aerosols.

Personal Protective Equipment (PPE):
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Equipment Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.qg., nitrile rubber). A
Skin Protection lab coat or chemical-resistant apron should be

worn.

A NIOSH-approved respirator with an
) ) appropriate cartridge for organic vapors and
Respiratory Protection ) ] ) ] ]
particulates is necessary if engineering controls

are insufficient or during spill cleanup.

General Hygiene Practices:

e Avoid contact with eyes, skin, and clothing.[2]
¢ Do not breathe dust.[2]
e Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in the laboratory.

First Aid Measures

In the event of exposure, immediate action is critical.
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[2]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and copious
amounts of water for at least 15 minutes. Seek

medical advice.[2]

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids. Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.

Storage and Disposal

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

e The compound is hygroscopic and should be protected from moisture.[2]

 Store refrigerated.[2]

Disposal:

o Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.

Experimental Workflows and Logical Relationships
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The following diagrams illustrate key workflows and logical relationships for the safe handling of
Benzoylcholine chloride.
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Caption: Standard Laboratory Handling Workflow for Benzoylcholine Chloride.
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Caption: First Aid Procedures for Benzoylcholine Chloride Exposure.

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are not publicly available.
However, a general protocol for handling Benzoylcholine chloride in a research setting would
involve the following steps:

e Preparation:
o A comprehensive risk assessment must be performed before any new procedure.
o Ensure all necessary PPE is available and in good condition.
o The chemical fume hood should be tested to ensure it is functioning correctly.

o Prepare all necessary equipment and reagents within the fume hood.
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e Compound Handling:
o The solid compound should be weighed out in the fume hood on a tared weigh boat.

o To prepare a solution, the solvent should be added slowly to the solid in a suitable
container within the fume hood.

o All manipulations of the stock solution and subsequent dilutions should be performed in
the fume hood.

o Post-Experiment:

o All surfaces and glassware that have come into contact with Benzoylcholine chloride
must be decontaminated.

o All contaminated waste, including PPE, must be disposed of in a designated hazardous
waste container.

o The work area should be thoroughly cleaned after the procedure is complete.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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